![molecular formula C10H11N3O B2360170 N-Methyl-N-(pyridazin-3-ylmethyl)but-2-ynamide CAS No. 2411267-15-5](/img/structure/B2360170.png)
N-Methyl-N-(pyridazin-3-ylmethyl)but-2-ynamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Methyl-N-(pyridazin-3-ylmethyl)but-2-ynamide, also known as MMB-2201, is a synthetic cannabinoid that has become increasingly popular in recent years due to its potent psychoactive effects. This compound is a member of the indole-based synthetic cannabinoid family and has been found to have high affinity for CB1 and CB2 receptors.
Mechanism of Action
N-Methyl-N-(pyridazin-3-ylmethyl)but-2-ynamide exerts its effects by binding to CB1 and CB2 receptors in the brain and peripheral tissues. These receptors are part of the endocannabinoid system, which is involved in regulating a wide range of physiological processes such as pain perception, appetite, and mood.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase dopamine release in the brain, which may contribute to its psychoactive effects. Additionally, this compound has been shown to have neuroprotective effects, which may make it a promising treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-Methyl-N-(pyridazin-3-ylmethyl)but-2-ynamide in lab experiments is its high potency, which allows researchers to study its effects at lower doses. Additionally, this compound has a relatively long half-life, which makes it easier to study its effects over a longer period of time. However, one limitation of using this compound in lab experiments is its potential for causing adverse effects, which may limit its use in certain studies.
Future Directions
There are several potential future directions for research on N-Methyl-N-(pyridazin-3-ylmethyl)but-2-ynamide. One area of interest is its potential as a treatment for neurological disorders such as epilepsy and multiple sclerosis. Additionally, further research is needed to fully understand the pharmacological effects of this compound and its potential as a therapeutic agent. Finally, there is a need for further studies to assess the safety and potential side effects of this compound.
Synthesis Methods
The synthesis of N-Methyl-N-(pyridazin-3-ylmethyl)but-2-ynamide involves the reaction of 3-(1-naphthoyl)indole with 3-(pyridazin-3-yl)acrylic acid in the presence of a base such as potassium carbonate. The resulting compound is then methylated using dimethyl sulfate to yield this compound.
Scientific Research Applications
N-Methyl-N-(pyridazin-3-ylmethyl)but-2-ynamide has been extensively studied for its potential therapeutic applications in the field of medicine. It has been found to have a wide range of pharmacological effects, including analgesic, anti-inflammatory, and antiemetic properties. Additionally, this compound has been shown to have potential as a treatment for neurological disorders such as epilepsy and multiple sclerosis.
Properties
IUPAC Name |
N-methyl-N-(pyridazin-3-ylmethyl)but-2-ynamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O/c1-3-5-10(14)13(2)8-9-6-4-7-11-12-9/h4,6-7H,8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWGMIFVJOZYYHE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)N(C)CC1=NN=CC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.